Cas no 876316-33-5 (2-(4-Morpholinomethyl)phenylboronic Acid Pinacol Ester)

• Product Name: 2-(4-Morpholinomethyl)phenylboronic Acid Pinacol Ester
• CAS No: 876316-33-5
• MF: C₁₇H₂₆BNO₃
• MW: 303.204245090485
• MDL: MFCD07781208
• CID: 719975
• PubChem ID: 16414146
• Update Time: 2024-10-26

2-(4-Morpholinomethyl)phenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)morpholine
• 2-(4-Morpholinomethyl)Phenylboronic Acid Pinacol Ester
• 2-(4-Morpholinylmethyl)benzeneboronic acid pinacol ester
• 2-(Morpholinomethyl)phenylboronic acid, pinacol ester
• 4-[[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]morpholine
• Morpholine,4-[[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-
• 2-(Morpholin-4-ylmethyl)benzeneboronic acid,pinacol ester
• 4-[2-(4,4,5,5-TetraMethyl-1,3,2-dioxaborolan-2-yl)benzyl]Morpholine
• AMTB374
• 4-[[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]morpholine (ACI)
• 876316-33-5
• CS-0173958
• AS-72307
• DTXSID50585933
• SCHEMBL870038
• SY294656
• E85588
• 2-(Morpholinomethyl)phenylboronic acid pinacol ester
• 2-(MORPHOLIN-4-YLMETHYL)BENZENEBORONIC ACID, PINACOL ESTER 95+%4-[2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZYL]MORPHOLINE
• 4-{[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}morpholine
• 2-(Morpholinomethyl)phenylboronic acid pinacol ester, AldrichCPR
• AB42572
• AKOS015960078
• WCNXVDLZTGODQW-UHFFFAOYSA-N
• 4-{[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}morpholine
• 4-[2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzyl]-morpholine
• J-513240
• MFCD07781208
• EN300-1706345
• 2-(4-Morpholinomethyl)phenylboronic Acid Pinacol Ester

• MDL： MFCD07781208
• Inchi： 1S/C17H26BNO3/c1-16(2)17(3,4)22-18(21-16)15-8-6-5-7-14(15)13-19-9-11-20-12-10-19/h5-8H,9-13H2,1-4H3
• InChI Key： WCNXVDLZTGODQW-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1C(CN2CCOCC2)=CC=CC=1

Computed Properties

• Exact Mass: 303.20100
• Monoisotopic Mass: 303.2005739 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 303.2
• Topological Polar Surface Area: 30.9Ų

Experimental Properties

• Boiling Point: 120 °C
• PSA: 30.93000
• LogP: 1.75590

2-(4-Morpholinomethyl)phenylboronic Acid Pinacol Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines